6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride

• IUPAC Name: 6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diamine;dihydrochloride
• InChI: InChI=1S/C11H13N5.2ClH/c12-6-7-2-1-3-8(4-7)9-5-10(13)16-11(14)15-9;;/h1-5H,6,12H2,(H4,13,14,15,16);2*1H
• InChI Key: FXLJEVZFNVHODB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC(=NC(=N2)N)N)CN.Cl.Cl
• Molecular Formula: C11H15Cl2N5
• Molecular Weight: 288.17 g/mol
• CAS No.: 2377032-30-7

Description

6-[3-(Aminomethyl)phenyl]pyrimidine-2,4-diamine dihydrochloride is a pyrimidine derivative featuring a 3-aminomethylphenyl substituent at the 6-position and amino groups at the 2- and 4-positions of the pyrimidine ring. The compound exists as a dihydrochloride salt, enhancing its solubility in aqueous environments. Its molecular formula is C₁₁H₁₄Cl₂N₆, with a molecular weight of 325.18 g/mol (estimated from structural analysis) . The compound is cataloged as a building block in synthetic chemistry (Enamine code: EN300-532381), suggesting utility as an intermediate in pharmaceutical or materials science research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride typically involves the reaction of 3-(aminomethyl)aniline with a pyrimidine derivative under specific conditions. One common method is the Suzuki-Miyaura coupling reaction, which involves the use of a palladium catalyst and boron reagents . The reaction conditions often include a base such as potassium carbonate and a solvent like dimethylformamide (DMF) or toluene.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino groups can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as halides or alkoxides in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Investigated for its potential therapeutic effects, including anticancer and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s structural analogs are primarily pyrimidine derivatives with variations in substituents, salt forms, and biological applications. Key comparisons include:

Compound Name	Molecular Formula	Substituents/Modifications	Salt Form	Key Features/Applications
6-[3-(Aminomethyl)phenyl]pyrimidine-2,4-diamine dihydrochloride	C₁₁H₁₄Cl₂N₆	6-(3-aminomethylphenyl), 2,4-diamine	Dihydrochloride	Synthetic intermediate; potential antiviral
6-Amino-4-(3-iodoanilino)-2-methylpyrimidin-1-ium chloride	C₁₁H₁₂ClIN₄	3-iodoanilino, 2-methyl, 6-amino	Hydrochloride	Radiolabeling studies (99mTc incorporation)
6-Chloro-N⁴,N⁴-dimethylpyrimidine-2,4-diamine	C₆H₈ClN₄	6-chloro, N⁴-dimethyl	None	Molecular recognition via H-bonding networks
4-Amino-5-aminomethyl-2-methylpyrimidine dihydrochloride	C₆H₁₀N₄·2HCl	4-amino, 5-aminomethyl, 2-methyl	Dihydrochloride	Unspecified biological applications

Structural Insights :

• Aromatic vs. Aliphatic Substituents: The target compound’s 3-aminomethylphenyl group introduces aromaticity and bulkiness, which may enhance lipophilicity compared to analogs like 6-chloro-N⁴,N⁴-dimethylpyrimidine-2,4-diamine .
• Salt Forms: Dihydrochloride salts (e.g., target compound and 4-amino-5-aminomethyl-2-methylpyrimidine dihydrochloride) improve aqueous solubility, critical for bioavailability in drug development .
• Functional Group Diversity: The 3-iodoanilino group in ’s compound enables radiolabeling, whereas the dimethylamino group in ’s compound facilitates hydrogen bonding for supramolecular applications .

Biological Activity

The compound 6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride is a pyrimidine derivative that has garnered interest in various fields of biological research due to its potential pharmacological applications. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Molecular Characteristics

• Molecular Formula : C$_{8}$H$_{11}$Cl$_{2}$N$_{5}$
• Molecular Weight : 212.08 g/mol
• IUPAC Name : 5-(aminomethyl)pyrimidine-2,4-diamine;dihydrochloride
• Canonical SMILES : C1=C(C(=NC(=N1)N)N)CN.Cl.Cl

Physical Properties

Property	Value
Solubility	Soluble in water
Appearance	White to off-white powder
Melting Point	Not specified

The primary mechanism of action for 6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride involves its interaction with specific enzymes and receptors. Notably, it may inhibit the activity of thymidylate synthase, an enzyme crucial for DNA synthesis, thereby affecting cell proliferation and survival. This inhibition can lead to significant biological effects, particularly in cancer cells.

Pharmacological Applications

• Anticancer Activity : The compound has been studied for its potential as an anticancer agent due to its ability to interfere with DNA synthesis.
• Antiviral Properties : Research indicates that derivatives of this compound may be utilized in the synthesis of nucleoside analogs aimed at treating viral infections.
• Inhibition of Enzymatic Activity : The compound has shown promise in inhibiting dipeptidyl peptidase-4 (DPP4), which is relevant in the context of diabetes management and metabolic disorders .

Case Study 1: Anticancer Effects

A study published in PubMed explored the effects of various pyrimidine derivatives on cancer cell lines. The findings suggested that compounds similar to 6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride exhibited significant cytotoxicity against multiple cancer types, indicating a potential pathway for therapeutic development .

Case Study 2: DPP4 Inhibition

In a study focusing on DPP4 inhibitors, researchers identified that modifications to the structure of pyrimidine derivatives could enhance binding affinity and selectivity. The lead compound demonstrated effective glucose-lowering effects in diabetic animal models, paving the way for further clinical investigations .

Comparative Analysis

To better understand the biological activity of this compound, it is useful to compare it with similar pyrimidine derivatives:

Compound Name	Biological Activity	Reference
2,4-Diamino-5-phenyl-6-ethylpyrimidine	Anticancer
4,5-Diaminopyrimidine	Antiviral
6-(Aminomethyl)-5-(2,4-dichlorophenyl)-7-methylimidazo[1,2-a]pyrimidine	DPP4 Inhibitor